Cas no 2024308-05-0 (INDEX NAME NOT YET ASSIGNED)

• Product name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2024308-05-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5277644
• PubChem ID: 165446520

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-684027
• 3-(1-aminopropan-2-yl)-5-methyloxolan-3-ol
• 2024308-05-0
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H17NO2/c1-6(4-9)8(10)3-7(2)11-5-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： WRXNABPCZJMERG-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C1)(C(C)CN)O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 265.9±15.0 °C(Predicted)
• pka: 14.19±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2024308-05-0 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2024308-05-0 is a subject of significant interest in the field of chemical and biomedical research. Despite the current absence of an official product name, this compound has shown remarkable potential in various experimental applications. Its molecular structure and chemical properties have been extensively studied, revealing a range of possible uses that span from drug development to material science. This introduction aims to provide a comprehensive overview of the compound, its applications, and the latest research findings that highlight its importance.

One of the most compelling aspects of CAS No. 2024308-05-0 is its unique chemical composition, which distinguishes it from other known compounds. The molecular formula and structural arrangement of this compound have been meticulously analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have revealed key functional groups that contribute to its reactivity and potential biological activity. The presence of specific heterocyclic rings and alkene double bonds suggests that this compound may exhibit properties similar to those of known bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. CAS No. 2024308-05-0 has emerged as a promising candidate in this context due to its ability to interact with biological targets in a unique manner. Preliminary studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead for the development of new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions. The compound's ability to modulate cellular signaling pathways has also been observed in vitro, suggesting its potential role in treating neurological disorders.

The synthesis of CAS No. 2024308-05-0 has been a challenging yet rewarding endeavor for chemists. Researchers have developed innovative synthetic routes that leverage transition metal catalysis and organic transformations to construct its complex framework. These synthetic strategies not only highlight the compound's synthetic accessibility but also pave the way for further modifications and derivatization. The use of palladium-catalyzed cross-coupling reactions, for instance, has been crucial in forming the carbon-carbon bonds that define its structure. Such advancements in synthetic methodology are essential for scaling up production and conducting large-scale biological evaluations.

From a pharmaceutical perspective, the potential applications of CAS No. 2024308-05-0 are vast. Its structural features suggest compatibility with various drug delivery systems, including nanoparticles and liposomes, which could enhance its bioavailability and therapeutic efficacy. Additionally, the compound's stability under different environmental conditions makes it suitable for formulation into oral solids, injectables, and topical preparations. These attributes are critical for ensuring that the final drug product is both effective and safe for patient use.

Recent research has also explored the material science applications of CAS No. 2024308-05-0. Its unique electronic properties have been investigated for use in organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to absorb and emit light in specific wavelength ranges makes it a candidate for developing advanced optoelectronic devices. Furthermore, its thermal stability suggests potential use in high-performance polymers and coatings that require resistance to extreme temperatures.

The toxicological profile of CAS No. 2024308-05-0 is another area of active investigation. Comprehensive safety assessments have been conducted to evaluate its acute and chronic toxicity profiles. These studies have shown that the compound exhibits low toxicity at tested doses, making it a promising candidate for further development without significant safety concerns. However, long-term studies are still needed to fully understand its effects on human health over extended periods.

In conclusion, CAS No. 2024308-05-0, despite currently lacking an assigned product name, represents a significant advancement in chemical research with diverse applications ranging from pharmaceuticals to materials science. Its unique molecular structure, synthetic accessibility, and promising biological activities make it a valuable asset for researchers worldwide. As further studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in shaping the future of chemical innovation.